Cas no 1261747-68-5 ((3-Methyl-4-(trifluoromethoxy)phenyl)methanol)

(3-Methyl-4-(trifluoromethoxy)phenyl)methanol is a fluorinated aromatic alcohol with a molecular formula of C9H9F3O2. This compound features a trifluoromethoxy substituent, which enhances its electron-withdrawing properties and stability, making it valuable in pharmaceutical and agrochemical synthesis. The hydroxymethyl group at the benzylic position provides a reactive site for further functionalization, enabling its use as an intermediate in the preparation of more complex molecules. Its structural characteristics contribute to improved metabolic stability and lipophilicity in derived compounds. The presence of both methyl and trifluoromethoxy groups offers steric and electronic modulation, facilitating selective reactivity in cross-coupling and other transformations. This compound is typically handled under inert conditions due to its sensitivity to oxidation.
(3-Methyl-4-(trifluoromethoxy)phenyl)methanol structure
1261747-68-5 structure
Product Name:(3-Methyl-4-(trifluoromethoxy)phenyl)methanol
CAS No:1261747-68-5
MF:C9H9F3O2
MW:206.161773443222
CID:4565785
PubChem ID:90119088
Update Time:2025-10-16

(3-Methyl-4-(trifluoromethoxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Methyl-4-(trifluoromethoxy)phenyl)methanol
    • D73716
    • OOHFRBBBVQJGFW-UHFFFAOYSA-N
    • CS-0069110
    • 1261747-68-5
    • SCHEMBL15670036
    • [3-methyl-4-(trifluoromethoxy)phenyl]methanol
    • Inchi: 1S/C9H9F3O2/c1-6-4-7(5-13)2-3-8(6)14-9(10,11)12/h2-4,13H,5H2,1H3
    • InChI Key: OOHFRBBBVQJGFW-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC=C(OC(F)(F)F)C(C)=C1

Computed Properties

  • Exact Mass: 206.05546401g/mol
  • Monoisotopic Mass: 206.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

(3-Methyl-4-(trifluoromethoxy)phenyl)methanol Pricemore >>

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Additional information on (3-Methyl-4-(trifluoromethoxy)phenyl)methanol

Comprehensive Overview of (3-Methyl-4-(trifluoromethoxy)phenyl)methanol (CAS No. 1261747-68-5): Properties, Applications, and Industry Insights

(3-Methyl-4-(trifluoromethoxy)phenyl)methanol (CAS No. 1261747-68-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a trifluoromethoxy group and a hydroxymethyl moiety in its aromatic ring makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly valued for its potential in modulating physicochemical properties such as lipophilicity and metabolic stability, which are critical in drug discovery.

In recent years, the demand for fluorinated compounds like (3-Methyl-4-(trifluoromethoxy)phenyl)methanol has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are increasingly exploring its role in the development of small-molecule inhibitors and crop protection agents, aligning with global trends toward targeted therapies and eco-friendly pest management. The compound’s CAS No. 1261747-68-5 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic perspective, (3-Methyl-4-(trifluoromethoxy)phenyl)methanol is typically prepared via Grignard reactions or reduction of corresponding aldehydes. Its trifluoromethoxy group enhances electron-withdrawing effects, which can influence reaction kinetics in downstream derivatization. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity, a topic often queried in scientific forums and AI-driven search platforms.

The compound’s stability under various pH conditions and solubility profiles are frequently discussed in Q&A platforms like ResearchGate, reflecting user interest in its practical handling. Additionally, its potential as a building block for OLED materials has sparked curiosity in the materials science community, linking it to cutting-edge topics like flexible electronics and energy-efficient displays.

Regulatory compliance and green chemistry principles are also pivotal when working with (3-Methyl-4-(trifluoromethoxy)phenyl)methanol. Manufacturers emphasize low-waste synthesis routes to align with EPA guidelines, a concern echoed in SEO trends related to sustainable chemical production. This focus on environmental impact resonates with younger researchers and ESG-driven investors.

In summary, (3-Methyl-4-(trifluoromethoxy)phenyl)methanol (CAS No. 1261747-68-5) represents a convergence of innovation in life sciences and advanced materials. Its multifaceted applications and alignment with industry 4.0 trends ensure its continued relevance in both academic and industrial settings.

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